Cas no 2138149-23-0 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2138149-23-0
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 5294459
• PubChem ID: 165464979
• Update Time: 2025-07-15

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• 3-amino-4-(benzyloxy)-1-methoxypentan-2-one
• EN300-799300
• 2138149-23-0
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C13H19NO3/c1-10(13(14)12(15)9-16-2)17-8-11-6-4-3-5-7-11/h3-7,10,13H,8-9,14H2,1-2H3
• InChI Key： YAYGSNMUUFGCOT-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(C)C(C(COC)=O)N

Computed Properties

• Exact Mass: 237.13649347g/mol
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• Density: 1.083±0.06 g/cm3(Predicted)
• Boiling Point: 366.9±37.0 °C(Predicted)
• pka: 5.70±0.33(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Introduction to Compound with CAS No. 2138149-23-0 and Product Name: INDEX NAME NOT YET ASSIGNED

The compound with the CAS number 2138149-23-0 is a subject of significant interest in the field of chemical and biomedical research. This compound, currently referred to as INDEX NAME NOT YET ASSIGNED, has shown promising potential in various experimental studies, particularly in the domain of drug discovery and molecular interactions. The detailed exploration of its chemical properties, biological activities, and potential applications is crucial for advancing our understanding and utilization in pharmaceutical and biotechnological contexts.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds aimed at targeting complex diseases. Among these, 2138149-23-0 stands out due to its unique structural features and functional properties. The molecular composition of this compound suggests a high degree of specificity, which is a critical factor in drug design. Researchers have been particularly intrigued by its ability to interact with biological targets at a molecular level, potentially leading to the development of new therapeutic agents.

The synthesis and characterization of 2138149-23-0 have been areas of active investigation. Advanced synthetic methodologies have been employed to ensure high purity and yield, which are essential for subsequent biological testing. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry have been instrumental in elucidating its chemical structure and purity. These analytical methods provide critical data that contribute to the understanding of its reactivity and potential applications.

Biological activity is another key aspect that has garnered attention regarding 2138149-23-0. Preliminary studies indicate that this compound exhibits notable effects on certain biological pathways, making it a candidate for further investigation in drug development. Specifically, its interaction with specific enzymes and receptors has been observed to modulate cellular processes in a manner that could be therapeutically beneficial. These findings are particularly relevant in the context of diseases where such modulatory effects could lead to novel treatment strategies.

The potential applications of INDEX NAME NOT YET ASSIGNED are vast and varied. In the realm of oncology, for instance, compounds that can selectively target cancer cells without harming healthy tissues are highly sought after. The unique properties of 2138149-23-0 make it a promising candidate for developing such targeted therapies. Additionally, its potential role in neurodegenerative diseases is being explored, with early studies suggesting that it may help mitigate the progression of certain neurological conditions.

Furthermore, the compound's stability under various conditions is an important consideration for its practical application. Research has focused on evaluating its solubility, thermal stability, and shelf life, which are critical factors for formulation into viable pharmaceutical products. These studies aim to ensure that 2138149-23-0 can be effectively incorporated into drug formulations while maintaining its efficacy and safety.

The regulatory landscape also plays a significant role in the development and commercialization of new compounds like INDEX NAME NOT YET ASSIGNED. Compliance with stringent regulatory standards is essential for ensuring patient safety and efficacy. Researchers are working closely with regulatory agencies to navigate these requirements, ensuring that all necessary testing and documentation are completed before clinical trials can commence.

In conclusion, the compound with CAS number 2138149-23-0, currently known as INDEX NAME NOT YET ASSIGNED, represents a significant advancement in chemical and biomedical research. Its unique properties and potential applications make it a valuable asset in the quest for novel therapeutic agents. As research continues to unfold, we can expect further insights into its capabilities and how it may contribute to addressing some of the most pressing challenges in medicine today.